Cas no 1520298-02-5 (1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1520298-02-5
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 6507734
• PubChem ID: 82597278
• Update Time: 2025-10-05

1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6309128
• 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid
• 1520298-02-5

• Inchi： 1S/C7H9N3O2/c1-10-5(8-4-9-10)7(2-3-7)6(11)12/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： RYZISPBTUARCPY-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2C)CC1)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1520298-02-5)

1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 1520298-02-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropane carboxylic acids and features a unique triazole moiety, which confers it with a range of biological activities and potential therapeutic applications.

The structure of 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring fused to a carboxylic acid group and substituted with a 1-methyl-1H-1,2,4-triazole moiety. The triazole ring is known for its versatile biological properties, including antifungal, antiviral, and anti-inflammatory activities. The cyclopropane ring, on the other hand, adds structural rigidity and can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential of 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid in various therapeutic areas. One notable application is in the treatment of fungal infections. Research has shown that this compound exhibits potent antifungal activity against a broad spectrum of fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves disruption of fungal cell membranes and inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 1-(1-methyl-1H-1,2,4-triazol-5-yl)cyclopropane-1-carboxylic acid has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(1-methyl-methyl-g>H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-methyl-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-) has also been studied extensively. It has been found to have good oral bioavailability and a favorable distribution profile, making it suitable for systemic administration. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and lungs. Metabolism primarily occurs via hepatic enzymes, with the major metabolites being excreted in urine.

Toxicity studies have shown that 1-(1-methyl-methyl-methyl-) has low toxicity at therapeutic doses. Animal studies have not reported significant adverse effects at doses up to several times higher than those required for therapeutic efficacy. However, as with any new drug candidate, further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, 1-(1-methyl-methyl-) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in the fields of antifungal therapy and anti-inflammatory treatment. Ongoing research continues to explore its full potential and optimize its use in clinical settings.